N-(2-(4-acetamidobenzamido)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: N-[2-[(4-acetamidobenzoyl)amino]ethyl]-3-(furan-2-ylmethyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C21H21N5O6/c1-13(27)25-15-6-4-14(5-7-15)18(28)22-8-9-23-19(29)17-11-24-21(31)26(20(17)30)12-16-3-2-10-32-16/h2-7,10-11H,8-9,12H2,1H3,(H,22,28)(H,23,29)(H,24,31)(H,25,27)
• InChI Key: HGXYCVYYPQDIMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CNC(=O)N(C2=O)CC3=CC=CO3
• Molecular Formula: C21H21N5O6
• Molecular Weight: 439.4 g/mol

Description

N-(2-(4-acetamidobenzamido)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H21N5O6 and its molecular weight is 439.428. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

This compound is involved in the synthesis of novel heterocyclic compounds, demonstrating the versatility of heterocyclic chemistry in creating diverse molecular structures. For example, research has shown the synthesis of novel compounds with potential anti-inflammatory and analgesic properties by manipulating structural elements similar to this compound. The synthetic routes often involve complex reactions that yield heterocyclic compounds with significant biological activities, highlighting the importance of such chemicals in drug discovery and development (Abu‐Hashem et al., 2020).

Medicinal Chemistry and Pharmacology

Compounds structurally related to N-(2-(4-acetamidobenzamido)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide have been explored for their potential medicinal properties. Studies have focused on their interactions with DNA, revealing their potential as minor groove binding agents. This suggests their utility in designing drugs targeting DNA interactions, particularly for antimicrobial and antiprotozoal applications, as seen in compounds with similar structural motifs (Laughton et al., 1995). Moreover, these compounds have shown promise in anticancer and anti-inflammatory contexts, further underscoring their relevance in therapeutic applications (Ismail et al., 2004).

Materials Science

The structural features of this compound and its derivatives have implications in materials science, particularly in the synthesis of novel polymeric materials. The incorporation of heterocyclic units derived from such compounds into polymeric backbones can result in materials with unique electronic, optical, and thermal properties, making them suitable for advanced applications in electronics, coatings, and other high-performance materials (Butt et al., 2005).